Cas no 851096-39-4 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide
• CAS No: 851096-39-4
• MF: C₂₄H₂₈N₂O₄
• MW: 408.490126609802
• CID: 5919448
• PubChem ID: 4341483
• Update Time: 2025-06-08

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-3,4-diethoxy-
• EU-0091631
• 851096-39-4
• AKOS024586894
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,4-diethoxybenzamide
• F0611-0044
• AB00669237-01
• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide

• Inchi： 1S/C24H28N2O4/c1-5-29-21-8-7-17(14-22(21)30-6-2)23(27)25-10-9-18-13-19-11-15(3)16(4)12-20(19)26-24(18)28/h7-8,11-14H,5-6,9-10H2,1-4H3,(H,25,27)(H,26,28)
• InChI Key： SBMGNQOSUZCPTA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 408.20490738g/mol
• Monoisotopic Mass: 408.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 614.6±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide

Comprehensive Overview of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS No. 851096-39-4)

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS No. 851096-39-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline derivative family, which is widely studied for its diverse biological activities. The presence of both dimethyl and diethoxy functional groups in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in quinoline-based compounds, particularly those with 2-oxo-1,2-dihydroquinoline scaffolds, due to their demonstrated efficacy in modulating various biological pathways. Researchers have explored the potential of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide in targeting specific enzymes and receptors, which could lead to breakthroughs in treating conditions such as inflammation, metabolic disorders, and neurodegenerative diseases. Its multi-functional design allows for interactions with a wide range of molecular targets, offering versatility in therapeutic applications.

The synthesis of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide involves a series of carefully controlled reactions to ensure high purity and yield. Key steps include the condensation of 6,7-dimethyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with 3,4-diethoxybenzamide derivatives, followed by purification using advanced chromatographic techniques. The compound's stability under various physiological conditions has been a focal point of recent studies, addressing common concerns about drug degradation and metabolic clearance in vivo.

One of the most frequently searched topics related to this compound is its potential role in precision medicine. With the rise of personalized healthcare, researchers are investigating how N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide can be tailored to individual patient profiles, optimizing efficacy while minimizing side effects. Additionally, its application in combination therapies has been explored, particularly in synergistic interactions with other bioactive molecules to enhance therapeutic outcomes.

From a commercial perspective, the demand for high-quality quinoline derivatives like N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide is driven by their utility in both academic research and industrial drug discovery programs. Suppliers and manufacturers emphasize the importance of rigorous quality control, including HPLC and NMR validation, to meet the stringent requirements of pharmaceutical applications. The compound's CAS No. 851096-39-4 serves as a critical identifier for procurement and regulatory compliance.

Environmental and safety considerations are also integral to the discussion around this compound. While N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of synthetic processes involving such compounds.

In summary, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,4-diethoxybenzamide (CAS No. 851096-39-4) represents a compelling area of study at the intersection of chemistry, biology, and medicine. Its structural complexity and functional adaptability position it as a valuable tool for advancing both basic science and applied therapeutic development. As research continues to unfold, this compound is likely to remain a focal point for innovation in drug design and biomedical research.